Cas no 1270482-62-6 (Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate)

• Product Name: Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate
• CAS No: 1270482-62-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5757814
• PubChem ID: 165619316
• Update Time: 2025-05-23

Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate
• EN300-1840259
• 1270482-62-6
• Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate

• Inchi： 1S/C12H17NO3/c1-8-7-9(11(13)5-6-14)3-4-10(8)12(15)16-2/h3-4,7,11,14H,5-6,13H2,1-2H3
• InChI Key： NNCBWGWBZAOZRM-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate

Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate (CAS No. 1270482-62-6): A Comprehensive Overview

Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate, identified by its CAS number 1270482-62-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate core with substituents that include an amino group and a hydroxypropyl chain, has garnered attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate consists of a benzene ring substituted with a methyl group at the 2-position and a carboxylate ester at the 4-position. The presence of the 1-amino-3-hydroxypropyl side chain introduces both basic and hydrophilic properties to the molecule, making it a versatile candidate for various biochemical interactions. This unique structural feature has led to its exploration in several research domains, particularly in the development of novel bioactive molecules.

In recent years, there has been growing interest in the synthesis and characterization of derivatives of benzoic acid due to their diverse pharmacological properties. The benzoate moiety is known for its role in various biological processes, including anti-inflammatory, antimicrobial, and antioxidant activities. The addition of functional groups such as amino and hydroxypropyl groups further enhances the pharmacological potential of these compounds by modulating their solubility, bioavailability, and target specificity.

One of the most compelling aspects of Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have been investigating its use as an intermediate in the preparation of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to interact with biological targets due to its dual functionality makes it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate in the development of novel therapeutic strategies. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in cancer progression. The hydroxypropyl group, in particular, has been shown to enhance binding affinity to specific enzyme targets, leading to more effective drug candidates. These findings underscore the compound's significance in oncology research and drug discovery.

The pharmacokinetic properties of Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate are also subjects of considerable interest. Studies have demonstrated that modifications to the benzoate core can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. This knowledge is crucial for optimizing drug formulations and ensuring therapeutic efficacy. The compound's favorable solubility characteristics make it a promising candidate for oral administration and other delivery systems.

In addition to its pharmaceutical applications, Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate has shown promise in agricultural research. Its structural analogs have been investigated for their potential as plant growth regulators and pesticides. The ability of these compounds to interact with biological systems at low concentrations makes them valuable for developing sustainable agricultural practices.

The synthesis of Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to improve yield and purity. These advancements not only facilitate the production of high-quality compounds but also contribute to environmentally friendly chemical processes.

As research continues to uncover new applications for Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships enable the rapid translation of laboratory findings into clinical trials and commercial products. The compound's multifaceted potential ensures that it will remain a focal point in both academic research and industrial development.

The future prospects for Methyl 4-(1-amino-3-hydroxypropyl)-2-methylbenzoate are promising, with ongoing studies exploring its role in emerging therapeutic areas such as immunotherapy and regenerative medicine. The compound's unique structural features make it well-suited for developing next-generation drugs that address complex diseases. As our understanding of biological systems continues to evolve, so too will the applications of this versatile compound.